Cas no 165105-39-5 (3-(6-bromopyridin-2-yl)propan-1-ol)

• Product Name: 3-(6-bromopyridin-2-yl)propan-1-ol
• CAS No: 165105-39-5
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 2115298
• PubChem ID: 19356273
• Update Time: 2025-10-29

3-(6-bromopyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-Pyridinepropanol
• 3-(6-bromopyridin-2-yl)propan-1-ol
• EN300-1895168
• 165105-39-5
• SCHEMBL7443082
• DA-36466

• Inchi： 1S/C8H10BrNO/c9-8-5-1-3-7(10-8)4-2-6-11/h1,3,5,11H,2,4,6H2
• InChI Key： AJKJUXVCXHPGJE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCCO)=N1

Computed Properties

• Exact Mass: 214.99458Da
• Monoisotopic Mass: 214.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(6-bromopyridin-2-yl)propan-1-ol

Comprehensive Guide to 3-(6-Bromopyridin-2-yl)propan-1-ol (CAS No. 165105-39-5): Properties, Applications, and Market Insights

3-(6-Bromopyridin-2-yl)propan-1-ol (CAS No. 165105-39-5) is a specialized brominated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its 6-bromopyridin-2-yl moiety and propan-1-ol side chain, serves as a versatile intermediate in organic synthesis. Its unique structure makes it valuable for designing drug candidates and crop protection agents, aligning with current trends in precision chemistry and sustainable agriculture.

The molecular formula of 3-(6-bromopyridin-2-yl)propan-1-ol is C₈H₁₀BrNO, with a molecular weight of 216.07 g/mol. Its bromine substitution at the 6-position of the pyridine ring enhances reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations – key techniques in modern API synthesis. Researchers frequently search for "bromopyridine building blocks" or "pharmaceutical intermediates for kinase inhibitors," reflecting this compound's relevance in targeted drug discovery.

In pharmaceutical applications, 165105-39-5 serves as a precursor for biologically active molecules, especially in developing JAK/STAT inhibitors and BTK blockers – hot topics in autoimmune disease and oncology research. The propanol side chain provides a handle for further functionalization, enabling the creation of water-soluble derivatives. Recent patent analyses show growing interest in this scaffold for next-generation therapeutics, with particular attention to its potential in neurodegenerative disease modulation.

The agrochemical sector utilizes 3-(6-bromopyridin-2-yl)propan-1-ol in developing novel pesticides with improved environmental profiles. Its structural features align with industry demands for low-residue crop protection agents, addressing global concerns about food safety and sustainable farming. Formulation chemists value this intermediate for creating systemic insecticides that target specific pests while minimizing ecological impact – a response to searches for "green chemistry alternatives" and "reduced-risk pesticides."

From a synthetic chemistry perspective, this compound demonstrates excellent stability under standard storage conditions (typically 2-8°C in amber glass) while remaining reactive enough for diverse transformations. Laboratory protocols often highlight its utility in Pd-catalyzed reactions, with many researchers querying "optimized conditions for bromopyridine coupling." The hydroxyl group allows straightforward conversion to corresponding halides, ethers, or esters, making it a flexible building block for structure-activity relationship studies.

Market analysis indicates steady growth in demand for 165105-39-5, driven by expanding contract research organizations and generic drug development pipelines. Current pricing trends reflect its status as a high-value intermediate, with supply chain optimization being a frequent search topic among procurement specialists. Quality specifications typically require ≥98% purity (HPLC), with strict controls on heavy metal content and residual solvents to meet GMP standards for pharmaceutical use.

Environmental and safety assessments classify 3-(6-bromopyridin-2-yl)propan-1-ol as requiring standard laboratory precautions (gloves, goggles, ventilation) without being classified as hazardous under major regulatory frameworks. This positions it favorably compared to more problematic halogenated compounds, answering industry needs for "safer brominated reagents." Proper handling procedures emphasize avoiding dust formation and using chemical-resistant PPE, with disposal through licensed hazardous waste management services.

Emerging research directions include exploring this compound's potential in material science, particularly as a monomer for functional polymers with optoelectronic properties. The bromopyridine unit offers opportunities for creating self-assembling materials – a hot topic in nanotechnology circles. Computational chemistry studies suggest interesting charge transport characteristics, sparking academic interest in its organic semiconductor applications.

For researchers sourcing CAS 165105-39-5, key considerations include supplier reliability (with "certified reference standards" being a common search term), batch-to-batch consistency, and comprehensive analytical documentation. Leading manufacturers provide detailed COAs including HPLC chromatograms, NMR spectra, and mass spec data to support rigorous quality control. Storage recommendations typically suggest argon atmosphere for long-term preservation of sensitive batches.

The future outlook for 3-(6-bromopyridin-2-yl)propan-1-ol remains positive, with anticipated growth in both small-scale research and industrial applications. As synthetic methodologies advance (particularly in flow chemistry and catalytic processes), this compound's role as a multifunctional intermediate will likely expand. Ongoing studies into its metabolic pathways and ecological fate will further clarify its position in sustainable chemistry initiatives, making it a compound to watch in coming years.